Cas no 1248392-65-5 (3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid
• CAS No: 1248392-65-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6078467
• PubChem ID: 62160996
• Update Time: 2025-07-20

3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid
• Benzenepropanoic acid, 2-methoxy-α,5-dimethyl-
• AKOS011441638
• 1248392-65-5
• EN300-1844756
• A1-17974

• Inchi： 1S/C12H16O3/c1-8-4-5-11(15-3)10(6-8)7-9(2)12(13)14/h4-6,9H,7H2,1-3H3,(H,13,14)
• InChI Key： ADDKVXVJQVKHSV-UHFFFAOYSA-N
• SMILES： C1(CC(C)C(O)=O)=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 329.4±27.0 °C(Predicted)
• pka: 4.80±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid

Professional Introduction to 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic Acid (CAS No. 1248392-65-5)

3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid, with the CAS number 1248392-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and drug candidates.

The molecular structure of 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid consists of a phenyl ring substituted with a methoxy group at the 2-position and a methyl group at the 5-position, coupled with a butanoic acid moiety. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it a versatile intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, facilitating various chemical transformations that are crucial in drug discovery processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid. Research studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions. For instance, preliminary investigations have suggested that it could interact with targets involved in inflammation and pain modulation, making it a promising candidate for developing novel therapeutic agents.

The synthesis of 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid involves multi-step organic reactions, including functional group transformations and regioselective substitutions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry techniques that are essential for producing complex molecules efficiently.

One of the most compelling aspects of 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid is its potential role in drug development. The compound's structural features allow it to mimic natural bioactive molecules, thereby serving as a scaffold for designing new drugs. Researchers are particularly interested in its ability to modulate signaling pathways associated with diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying derivatives of this compound that may offer enhanced pharmacological properties.

The chemical properties of 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid, including its solubility, stability, and metabolic profile, are critical factors that determine its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different storage conditions ensures long-term viability, making it a reliable component in pharmaceutical formulations.

In conclusion, 3-(2-methoxy-5-methylphenyl)-2-methylpropanoic acid (CAS No. 1248392-65-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an invaluable tool for researchers developing new therapeutic agents. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.